Cas no 1804246-12-5 (3-(2-Chloropropanoyl)-5-methylphenylacetic acid)

• Product Name: 3-(2-Chloropropanoyl)-5-methylphenylacetic acid
• CAS No: 1804246-12-5
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5007593
• Update Time: 2025-05-26

3-(2-Chloropropanoyl)-5-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloropropanoyl)-5-methylphenylacetic acid

• Inchi： 1S/C12H13ClO3/c1-7-3-9(6-11(14)15)5-10(4-7)12(16)8(2)13/h3-5,8H,6H2,1-2H3,(H,14,15)
• InChI Key： MQUMSFGBUFIAAL-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1=CC(C)=CC(CC(=O)O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4

Additional information on 3-(2-Chloropropanoyl)-5-methylphenylacetic acid

Introduction to 3-(2-Chloropropanoyl)-5-methylphenylacetic Acid (CAS No. 1804246-12-5)

3-(2-Chloropropanoyl)-5-methylphenylacetic acid (CAS No. 1804246-12-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The chemical structure of 3-(2-Chloropropanoyl)-5-methylphenylacetic acid consists of a substituted phenylacetic acid core with a 2-chloropropanoyl group attached to the phenyl ring. The presence of the chloro and methyl substituents imparts specific physicochemical properties that influence its biological activity and pharmacokinetics. Recent studies have highlighted the importance of these structural elements in modulating the compound's interactions with biological targets.

In terms of its synthesis, 3-(2-Chloropropanoyl)-5-methylphenylacetic acid can be prepared through a multi-step process involving the esterification of phenylacetic acid, followed by the introduction of the 2-chloropropanoyl group via a suitable electrophilic substitution reaction. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production and further pharmaceutical development.

The biological activity of 3-(2-Chloropropanoyl)-5-methylphenylacetic acid has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of Parkinson's disease and Alzheimer's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-Chloropropanoyl)-5-methylphenylacetic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings have paved the way for more advanced clinical studies to further investigate its therapeutic potential.

Beyond its therapeutic applications, 3-(2-Chloropropanoyl)-5-methylphenylacetic acid has also been explored for its use as a research tool in understanding the molecular mechanisms underlying inflammatory and neurodegenerative processes. Its ability to selectively target specific pathways involved in these conditions makes it a valuable probe for elucidating disease mechanisms and identifying new therapeutic targets.

In conclusion, 3-(2-Chloropropanoyl)-5-methylphenylacetic acid (CAS No. 1804246-12-5) represents a promising compound with a wide range of potential applications in both pharmaceutical development and basic research. Ongoing studies continue to uncover new insights into its biological activity and therapeutic potential, positioning it as a key player in the advancement of treatments for inflammatory and neurodegenerative diseases.